Cas no 193693-68-4 (L-1-Fmoc-nipecotic acid)

• Product Name: L-1-Fmoc-nipecotic acid
• CAS No: 193693-68-4
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD04112682
• CID: 135977
• PubChem ID: 17040145
• Update Time: 2025-11-01

L-1-Fmoc-nipecotic acid Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-(S)-nipecotic acid
• (S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-3-carboxylic acid
• (S)-Fmoc-nipecotic acid
• 1,3-Piperidinedicarboxylicacid, 1-(9H-fluoren-9-ylmethyl) ester, (3S)-
• FMOC-(S)-NIPECOTIC ACID
• Fmoc-L-Nip-OH
• Fmoc-nip-oh
• (S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidine-3-carboxylic acid
• (s)-1-fmoc-piperidine-3-carboxylic acid
• (s)-fmoc-nip
• (s)-fmoc-piperidine-3-carboxylic acid
• (s)-piperidine-1,3-dicarboxylic acid 1-(9h-fluoren-9-ylmethyl) ester
• 1-n-fmoc-piperidine-3(s)-carboxylic acid
• fmoc-(s)-nip
• L-1-Fmoc-Nipecotic acid
• (3S)-1,3-Piperidinedicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester
• Fmoc-L-nipecotic acid
• N-Fmoc-S-3-Piperidinecarboxylic acid
• (3S)-1-Fmoc-3-piperidinecarboxylic acid
• (9H-Fluoren-9-yl)MethOxy]Carbonyl Nip-OH
• (2S,3'S)-1-(3-Methyl-2-MethylaMino-butyl)-pyrrolidin-3-ol 2HCl
• (S)-1,3-Piperidinedicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester
• 1,3-Piperidinedicarboxylic acid, 1-(9H-fluoren-9-ylmethyl) ester, (3S)-
• 193693-68-4
• EN300-299520
• A813662
• L-1-Fmoc-Nipecoticacid
• FMOC-PIC(3)-OH
• MFCD04112682
• Q-102977
• SCHEMBL799721
• Z1436242321
• AS-10004
• DTXSID00589229
• AKOS015837407
• (3S)-1-(9H-fluoren-9-ylmethoxycarbonyl)piperidine-3-carboxylic acid
• CS-0131706
• (S)-1-Fmoc-piperidine-3-carboxylic acid, AldrichCPR
• (3S)-1-{[(9H-Fluoren-9-yl)methoxy]carbonyl}piperidine-3-carboxylic acid
• (3S)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]piperidine-3-carboxylic acid
• L-1-Fmoc-nipecotic acid

• MDL： MFCD04112682
• Inchi： 1S/C21H21NO4/c23-20(24)14-6-5-11-22(12-14)21(25)26-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19H,5-6,11-13H2,(H,23,24)/t14-/m0/s1
• InChI Key： FINXGQXNIBNREL-AWEZNQCLSA-N
• SMILES： O(C(N1CCC[C@H](C(=O)O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 351.14700
• Monoisotopic Mass: 351.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.293
• Melting Point: 160-161 ºC
• Boiling Point: 561.6°Cat760mmHg
• Flash Point: 293.5°C
• Refractive Index: 1.62
• PSA: 66.84000
• LogP: 3.67000

L-1-Fmoc-nipecotic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on L-1-Fmoc-nipecotic acid

Research Brief on L-1-Fmoc-nipecotic Acid (CAS: 193693-68-4) in Chemical Biology and Pharmaceutical Applications

L-1-Fmoc-nipecotic acid (CAS: 193693-68-4) is a crucial building block in peptide synthesis and medicinal chemistry, widely recognized for its role in the development of gamma-aminobutyric acid (GABA) receptor modulators and other neuroactive compounds. Recent studies have highlighted its utility in the design of novel drug candidates, particularly in the context of neurological disorders such as epilepsy, anxiety, and neurodegenerative diseases. This research brief synthesizes the latest findings on the compound's applications, synthetic methodologies, and pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of L-1-Fmoc-nipecotic acid as a key intermediate in the synthesis of GABA_A receptor-targeting ligands. The research demonstrated that derivatives of this compound exhibit enhanced binding affinity and selectivity for specific receptor subtypes, offering promising avenues for the development of next-generation anxiolytics with reduced side effects. The study employed advanced computational modeling and X-ray crystallography to elucidate the structural determinants of receptor interaction.

In parallel, a 2024 ACS Chemical Neuroscience publication reported on the compound's utility in solid-phase peptide synthesis (SPPS) for creating constrained peptidomimetics. The Fmoc-protected nipecotic acid moiety was shown to facilitate the incorporation of rigid, turn-inducing elements into peptide backbones, improving metabolic stability and bioavailability. These findings are particularly relevant for the design of peptide-based therapeutics targeting protein-protein interactions in cancer and infectious diseases.

Recent advancements in synthetic chemistry have also addressed the scalable production of L-1-Fmoc-nipecotic acid. A 2023 Organic Process Research & Development article detailed an optimized, green chemistry approach to its synthesis, achieving higher yields (85%) and reduced environmental impact through catalyst recycling and solvent minimization. This progress is critical for meeting the growing demand for high-purity building blocks in pharmaceutical manufacturing.

Emerging applications in drug delivery systems have further expanded the compound's relevance. A 2024 study in Bioconjugate Chemistry demonstrated its use in creating self-assembling drug conjugates, where the nipecotic acid scaffold serves as both a pharmacophore and a structural element for nanoparticle formation. This dual functionality opens new possibilities for targeted CNS delivery and controlled release formulations.

The pharmacological profile of L-1-Fmoc-nipecotic acid derivatives continues to be refined through structure-activity relationship (SAR) studies. Recent work has identified specific substitutions on the nipecotic acid core that modulate blood-brain barrier permeability while maintaining target engagement. These insights are informing the design of clinical candidates with improved pharmacokinetic properties.

In conclusion, L-1-Fmoc-nipecotic acid (193693-68-4) remains a versatile and valuable tool in chemical biology and drug discovery. Its applications span from fundamental research in neuroscience to practical developments in peptide therapeutics and drug formulation. Ongoing research is expected to further elucidate its potential in addressing unmet medical needs, particularly in neurological and psychiatric disorders.